2-[[1-[2-(2-Fluorophenyl)acetyl]piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one

• IUPAC Name: 2-[[1-[2-(2-fluorophenyl)acetyl]piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one
• InChI: InChI=1S/C21H22FN5O2/c22-18-5-2-1-4-17(18)14-21(29)25-12-8-16(9-13-25)15-27-20(28)7-6-19(24-27)26-11-3-10-23-26/h1-7,10-11,16H,8-9,12-15H2
• InChI Key: AAHXQCYLLDVAIK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C=CC(=N2)N3C=CC=N3)C(=O)CC4=CC=CC=C4F
• Molecular Formula: C21H22FN5O2
• Molecular Weight: 395.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a piperidine ring and a pyridazine ring. Piperidine is a common structure in many pharmaceuticals and has been utilized in different therapeutic applications. Pyridazine is a basic aromatic ring with two nitrogen atoms. It is a less common structure but can be found in some pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by several functional groups and ring structures. The presence of nitrogen in the rings suggests potential for hydrogen bonding and other polar interactions. The fluorophenyl group is likely to contribute to the overall polarity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar functional groups and aromatic rings would likely make it relatively high in molecular weight and potentially quite stable.

Mechanism of Action

The mechanism of action of this compound is not clear without additional information. If it’s a pharmaceutical, its mechanism would depend on its specific biological target.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a pharmaceutical, future research might focus on improving its efficacy, reducing side effects, or finding new therapeutic applications.